Cas no 343314-73-8 (4-bromo-2-(isocyanatomethyl)-1-methylbenzene)

• Product Name: 4-bromo-2-(isocyanatomethyl)-1-methylbenzene
• CAS No: 343314-73-8
• MDL: MFCD09038676
• CID: 4649209
• PubChem ID: 12993772
• Update Time: 2025-05-21

4-bromo-2-(isocyanatomethyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(isocyanatomethyl)-1-methylbenzene

• MDL： MFCD09038676
• Inchi： InChI=1S/C9H8BrNO/c1-7-2-3-9(10)4-8(7)5-11-6-12/h2-4H,5H2,1H3
• InChI Key： UYWDHTPVUKMETD-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1CN=C=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 4-bromo-2-(isocyanatomethyl)-1-methylbenzene

4-Bromo-2-(Isocyanatomethyl)-1-Methylbenzene: A Comprehensive Overview

4-Bromo-2-(isocyanatomethyl)-1-methylbenzene, also known by its CAS registry number CAS No. 343314-73-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of aromatic bromides and is characterized by its unique structure, which includes a bromine atom at the para position, an isocyanatomethyl group at the ortho position, and a methyl group at the meta position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 4-bromo-2-(isocyanatomethyl)-1-methylbenzene typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound. Researchers have also explored alternative routes using microwave-assisted synthesis, which reduces reaction time while maintaining product quality.

In terms of applications, 4-bromo-2-(isocyanatomethyl)-1-methylbenzene serves as a versatile building block in the construction of complex organic molecules. Its isocyanate functionality makes it particularly useful in polymer chemistry for the preparation of polyurethanes and related materials. Recent studies have highlighted its role in developing high-performance adhesives and coatings with enhanced mechanical properties. Additionally, this compound has found applications in drug discovery, where its bromine atom can be readily substituted to generate bioactive derivatives with potential therapeutic effects.

The chemical stability of 4-bromo-2-(isocyanatomethyl)-1-methylbenzene is another key aspect that has been extensively studied. Under normal storage conditions, the compound exhibits good stability; however, exposure to light or elevated temperatures may lead to decomposition. Researchers have investigated the influence of substituents on the stability of isocyanate derivatives, revealing that electron-donating groups like methyl can enhance stability by delocalizing electron density through resonance effects.

From an environmental perspective, understanding the fate and behavior of 4-bromo-2-(isocyanatomethyl)-1-methylbenzene in natural systems is crucial for assessing its potential ecological impact. Recent toxicity studies have demonstrated that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term exposure effects remain an area requiring further investigation.

In conclusion, 4-bromo-2-(isocyanatomethyl)-1-methylbenzene stands out as a critical intermediate in modern organic synthesis with diverse applications across multiple industries. Its unique structure and reactivity continue to drive innovative research aimed at optimizing its production processes and expanding its utility in advanced materials development.